![molecular formula C7H6BrNO3 B1520612 5-Bromo-6-methoxynicotinic acid CAS No. 1186194-46-6](/img/structure/B1520612.png)
5-Bromo-6-methoxynicotinic acid
Overview
Description
5-Bromo-6-methoxynicotinic acid is a chemical compound with the CAS Number: 1186194-46-6 . It has a molecular weight of 232.03 and its IUPAC name is this compound . The compound is solid in physical form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H6BrNO3/c1-12-6-5 (8)2-4 (3-9-6)7 (10)11/h2-3H,1H3, (H,10,11) . This code provides a specific description of the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound is a solid substance . It has a molecular weight of 232.03 . The compound should be stored in a refrigerator .Scientific Research Applications
Electrocatalytic Synthesis and Electrocatalysis The electrocatalytic synthesis of 6-aminonicotinic acid, a derivative related to 5-bromo-6-methoxynicotinic acid, has been investigated through the electrochemical reduction of 2-amino-5-bromopyridine in the presence of CO2. This process, using silver cathodes under mild conditions, showcases the potential of this compound derivatives in electrocatalysis and organic synthesis. The study demonstrates that silver electrodes exhibit a remarkable electrocatalytic effect for the reduction of the bromo derivative, leading to fairly good yields of 6-aminonicotinic acid. This highlights the role of this compound derivatives in facilitating electrochemical reactions, potentially opening new pathways for the synthesis of valuable chemical compounds (Gennaro et al., 2004).
Green Chemistry and Catalysis Research into the use of isonicotinic acid, a compound related to this compound, as a dual and biological organocatalyst for the synthesis of pyranopyrazoles showcases the importance of nicotinic acid derivatives in green chemistry. The study demonstrates a green, simple, and efficient method for preparing dihydropyrano[2,3-c]pyrazoles, highlighting the potential of these derivatives in promoting environmentally friendly catalysis processes. Isonicotinic acid's role as a catalyst at 85 °C under solvent-free conditions emphasizes the utility of nicotinic acid derivatives in developing sustainable chemical syntheses (Zolfigol et al., 2013).
Ionic Liquid Mediated Carboxylation The electrocatalytic carboxylation of 2-amino-5-bromopyridine with CO2 in ionic liquid to 6-aminonicotinic acid represents another innovative application of this compound derivatives. This process, carried out under mild conditions without the need for volatile or toxic solvents, showcases the compatibility of these derivatives with ionic liquids. The use of 1-butyl-3-methyllimidazolium tetrafluoborate (BMIMBF4) as the ionic liquid and the achievement of 75% yield and 100% selectivity highlight the efficiency and environmental benefits of this approach, offering a promising route for the synthesis of nicotinic acid derivatives (Feng et al., 2010).
Safety and Hazards
The compound has been classified under GHS07 for safety . The hazard statements associated with it are H302, H315, H319, H335 , which indicate that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . The precautionary statements are P261, P305, P338, P351 , which suggest avoiding breathing dust/fume/gas/mist/vapours/spray, and if in eyes, rinse cautiously with water for several minutes .
Mechanism of Action
Target of Action
It is a derivative of niacin (also known as vitamin b3 or nicotinic acid), which is known to act as a precursor to nicotinamide coenzymes . These coenzymes play a crucial role in metabolism, being electron donors or acceptors in redox reactions catalyzed by various enzymes .
Mode of Action
Niacin and its derivatives are known to have a number of direct effects, including antilipolytic, vasodilatory, and neuroprotective functions .
Biochemical Pathways
They act as precursors of nicotinamide coenzymes, which include nicotinamide adenine dinucleotide (NAD) and its phosphorylated form, nicotinamide adenine dinucleotide phosphate (NADP), as well as reduced forms of these compounds, NADH and NADPH . These coenzymes participate in many vital redox reactions catalyzed by various enzymes .
Pharmacokinetics
It is known that the compound has a molecular weight of 23203 . Its pharmacokinetic properties, such as gastrointestinal absorption and blood-brain barrier permeability, are predicted to be high .
Result of Action
Niacin is known to play a vital role in maintaining efficient cellular function .
Action Environment
It is known that the compound should be stored at room temperature .
properties
IUPAC Name |
5-bromo-6-methoxypyridine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrNO3/c1-12-6-5(8)2-4(3-9-6)7(10)11/h2-3H,1H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYSLRNROALTKNA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=N1)C(=O)O)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901261399 | |
Record name | 5-Bromo-6-methoxy-3-pyridinecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901261399 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1186194-46-6 | |
Record name | 5-Bromo-6-methoxy-3-pyridinecarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1186194-46-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Bromo-6-methoxy-3-pyridinecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901261399 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Bromo-6-methoxypyridine-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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